Cas no 2694723-00-5 (Ethyl 5,5-dimethyl-2-(methylamino)hexanoate)

Ethyl 5,5-dimethyl-2-(methylamino)hexanoate is a specialized ester compound featuring a branched alkyl chain and a methylamino functional group. Its unique structure contributes to its utility as an intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The steric hindrance from the 5,5-dimethyl substitution enhances stability, while the methylamino group offers reactivity for further derivatization. This compound is valued for its compatibility with a range of reaction conditions, making it suitable for applications in medicinal chemistry and fine chemical production. Its ester moiety also allows for straightforward hydrolysis or transesterification, enabling flexible downstream modifications.
Ethyl 5,5-dimethyl-2-(methylamino)hexanoate structure
2694723-00-5 structure
Product Name:Ethyl 5,5-dimethyl-2-(methylamino)hexanoate
CAS No:2694723-00-5
MF:C11H23NO2
MW:201.305823564529
CID:5613473
PubChem ID:165943732
Update Time:2025-05-22

Ethyl 5,5-dimethyl-2-(methylamino)hexanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-33051290
    • ethyl 5,5-dimethyl-2-(methylamino)hexanoate
    • 2694723-00-5
    • Ethyl 5,5-dimethyl-2-(methylamino)hexanoate
    • Inchi: 1S/C11H23NO2/c1-6-14-10(13)9(12-5)7-8-11(2,3)4/h9,12H,6-8H2,1-5H3
    • InChI Key: LNOZJYNRCVMCKN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CCC(C)(C)C)NC)=O

Computed Properties

  • Exact Mass: 201.172878976g/mol
  • Monoisotopic Mass: 201.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.3Ų

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Ethyl 5,5-dimethyl-2-(methylamino)hexanoate Related Literature

Additional information on Ethyl 5,5-dimethyl-2-(methylamino)hexanoate

Comprehensive Guide to Ethyl 5,5-dimethyl-2-(methylamino)hexanoate (CAS No. 2694723-00-5): Properties, Applications, and Market Trends

Ethyl 5,5-dimethyl-2-(methylamino)hexanoate (CAS No. 2694723-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its unique branched-chain structure and methylamino functional group, serves as a valuable intermediate in synthetic chemistry. With the growing demand for novel drug candidates and fine chemicals, understanding the properties and applications of Ethyl 5,5-dimethyl-2-(methylamino)hexanoate becomes increasingly relevant for researchers and industry professionals.

The molecular structure of Ethyl 5,5-dimethyl-2-(methylamino)hexanoate combines several interesting features: an ethyl ester moiety, a tertiary carbon center with two methyl groups (5,5-dimethyl), and a secondary amine functionality (methylamino). This combination makes it particularly useful in medicinal chemistry, where such structural motifs are often sought after for their potential biological activity. Recent searches on scientific databases show growing interest in "branched-chain amino acid derivatives" and "ester prodrug development," areas where this compound may find applications.

From a synthetic perspective, 2694723-00-5 offers multiple advantages. The presence of both ester and amine functional groups allows for diverse chemical transformations, making it a versatile building block. Pharmaceutical researchers are particularly interested in such compounds for developing prodrugs, as evidenced by the increasing number of publications on "ester-based drug delivery systems." The compound's stability under various conditions and its solubility profile make it suitable for numerous experimental protocols.

The applications of Ethyl 5,5-dimethyl-2-(methylamino)hexanoate extend beyond pharmaceutical research. In material science, similar structures have been explored as monomers for specialty polymers. The compound's potential in creating novel materials with specific mechanical or thermal properties aligns with current industry trends toward "smart materials" and "functional polymers." Analytical chemists also value such compounds as reference standards or derivatization agents in chromatographic analyses.

Market analysis reveals growing interest in 2694723-00-5 from both academic and industrial sectors. The compound's relevance to current research trends like "targeted drug delivery" and "sustainable chemistry" contributes to its increasing visibility. Manufacturers are responding to this demand by improving synthesis protocols and scaling up production while maintaining high purity standards. Recent patents involving similar structures suggest potential commercial applications that may further drive market growth.

Quality control aspects of Ethyl 5,5-dimethyl-2-(methylamino)hexanoate are crucial for research applications. Reputable suppliers typically provide comprehensive characterization data including HPLC purity, NMR spectra, and mass spectrometry results. Researchers often search for "high-purity amino acid derivatives" and "certified reference standards," emphasizing the importance of quality in such specialized compounds. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling procedures ensure material integrity for experimental use.

From an environmental and safety perspective, 2694723-00-5 requires standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when handling the compound. This aligns with the broader industry movement toward "green chemistry practices" and "laboratory safety protocols," topics that frequently appear in recent scientific literature and conference discussions.

The future outlook for Ethyl 5,5-dimethyl-2-(methylamino)hexanoate appears promising. As research continues in areas like "peptide mimetics" and "bioactive small molecules," the demand for such specialized intermediates is expected to grow. The compound's structural features make it particularly interesting for investigations into "molecular recognition" and "structure-activity relationships," which are hot topics in current medicinal chemistry research.

For researchers considering working with 2694723-00-5, several practical considerations emerge. The compound's solubility characteristics (typically soluble in common organic solvents but limited water solubility) influence experimental design. Recent publications suggest successful applications in "microwave-assisted synthesis" and "flow chemistry" setups, indicating compatibility with modern synthetic methodologies. These aspects are particularly relevant given the current emphasis on "process intensification" in chemical manufacturing.

In conclusion, Ethyl 5,5-dimethyl-2-(methylamino)hexanoate (CAS No. 2694723-00-5) represents an interesting and valuable compound with diverse potential applications. Its unique structural features, combined with current research trends in pharmaceutical and material sciences, position it as a compound worth watching in coming years. As synthetic methodologies advance and new applications emerge, this specialty chemical is likely to play an increasingly important role in scientific innovation and industrial development.

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